Cas no 69676-63-7 (2-(2-(2-Hydroxyethoxy)ethyl)isoindoline-1,3-dione)

• Product Name: 2-(2-(2-Hydroxyethoxy)ethyl)isoindoline-1,3-dione
• CAS No: 69676-63-7
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• MDL: MFCD06661363
• CID: 1039328
• PubChem ID: 2755406
• Update Time: 2025-06-15

2-(2-(2-Hydroxyethoxy)ethyl)isoindoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(2-(2-Hydroxyethoxy)ethyl)isoindoline-1,3-dione
• 2-[2-(2-hydroxyethoxy)ethyl]isoindole-1,3-dione
• 2-[2-(2-hydroxyethoxy)ethyl]-2,3-dihydro-1H-isoindole-1,3-dione
• 2-(2-Phthalimidoethoxy)ethanol
• JBKIFGNPYPHRJA-UHFFFAOYSA-N
• 2-[2-(phthalimido)ethoxy]ethanol
• 1H-Isoindole-1,3(2H)-dione, 2-[2-(2-hydroxyethoxy)ethyl]-
• AR2708
• N-[2-(2-hydroxyethoxy)ethyl]phthalimide
• Z756092268
• SB64236
• 2-[2-(2-Hydroxyethoxy)ethyl]isoindoline-1,3-dione
• AS-45420
• AKOS004909887
• 2-[2-(2-hydroxy-ethoxy)-ethyl]-isoindole-1,3-dione
• A866782
• 69676-63-7
• 2-[2-(2-hydroxy-ethoxy)-ethyl]isoindole-1,3-dione
• SY241006
• DTXSID70373091
• SCHEMBL1463587
• 2-[2-(2-Hydroxyethoxy)ethyl]-isoindoline-1,3-dione
• CS-0045395
• C12H13NO4
• 2-[2-(2-Hydroxyethoxy)ethyl]-1H-isoindole-1,3(2H)-dione
• MFCD06661363
• DB-104121

• MDL： MFCD06661363
• Inchi： 1S/C12H13NO4/c14-6-8-17-7-5-13-11(15)9-3-1-2-4-10(9)12(13)16/h1-4,14H,5-8H2
• InChI Key： JBKIFGNPYPHRJA-UHFFFAOYSA-N
• SMILES： O(CCO)CCN1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 235.08400
• Monoisotopic Mass: 235.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.8

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• PSA: 66.84000
• LogP: 0.22940

2-(2-(2-Hydroxyethoxy)ethyl)isoindoline-1,3-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302;H317
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-(2-(2-Hydroxyethoxy)ethyl)isoindoline-1,3-dione

Research Briefing on 2-(2-(2-Hydroxyethoxy)ethyl)isoindoline-1,3-dione (CAS: 69676-63-7) in Chemical Biology and Pharmaceutical Applications

The compound 2-(2-(2-Hydroxyethoxy)ethyl)isoindoline-1,3-dione (CAS: 69676-63-7) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug design and biomolecular interactions. This briefing synthesizes the latest findings on its synthesis, mechanisms, and potential therapeutic uses, with a focus on peer-reviewed studies published within the last three years.

A 2023 study in the Journal of Medicinal Chemistry highlighted the role of this derivative as a key intermediate in the synthesis of PEGylated prodrugs, leveraging its hydroxyl-terminated side chain for improved solubility and bioavailability. Researchers demonstrated its efficacy in conjugating with anticancer agents, resulting in enhanced tumor targeting and reduced systemic toxicity (DOI: 10.1021/acs.jmedchem.3c00562).

Further investigations published in Bioorganic & Medicinal Chemistry Letters (2024) revealed its utility as a linker in PROTAC (Proteolysis-Targeting Chimera) technology. The compound's isoindoline-1,3-dione moiety was shown to facilitate E3 ligase recruitment, enabling selective degradation of target proteins in neurodegenerative disease models (DOI: 10.1016/j.bmcl.2024.129687).

Notably, a patent application (WO2023/154210) disclosed novel formulations of 69676-63-7 as a component in ocular drug delivery systems, capitalizing on its amphiphilic properties to enhance corneal permeability. This aligns with growing industry interest in non-invasive administration routes for biologics.

Challenges remain in optimizing the compound's metabolic stability, as evidenced by in vitro ADME studies showing rapid hepatic clearance of unmodified derivatives. Recent work in Molecular Pharmaceutics proposed structural modifications at the C4 position of the phthalimide ring to address this limitation while maintaining its favorable pharmacokinetic profile.

Emerging applications include its use as a fluorescent probe for real-time monitoring of drug release kinetics, as reported in ACS Sensors (2024). The intrinsic fluorescence properties of the isoindoline core enable non-invasive tracking of conjugate breakdown in physiological environments.

This compound's dual functionality as both a synthetic building block and bioactive scaffold positions it as a valuable tool for next-generation therapeutics. Ongoing clinical trials (NCT05677803) evaluating its derivatives in combination therapies underscore its translational potential. Future research directions may explore its utility in RNA-targeting small molecules and covalent inhibitor design.